4-Methyl-1-{[(5-thien-2-yl-1,3,4-oxadiazol-2-yl)thio]acetyl}piperidine

• IUPAC Name: 1-(4-methylpiperidin-1-yl)-2-[(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C14H17N3O2S2/c1-10-4-6-17(7-5-10)12(18)9-21-14-16-15-13(19-14)11-3-2-8-20-11/h2-3,8,10H,4-7,9H2,1H3
• InChI Key: ZZVJYIQAVNTUFB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NN=C(O2)C3=CC=CS3
• Molecular Formula: C14H17N3O2S2
• DSSTOX Substance ID: DTXSID901322816
• Molecular Weight: 323.4 g/mol
• Solubility: 40.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 460724-23-6

Description

4-Methyl-1-{[(5-thien-2-yl-1,3,4-oxadiazol-2-yl)thio]acetyl}piperidine is a chemical compound that has been the subject of scientific research for its potential applications in the field of medicinal chemistry. This molecule has shown promising results in various studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions are worth exploring.

Scientific Research Applications

Synthesis and Biological Activities

Antibacterial and Anticancer Properties Compounds with structures similar to 4-Methyl-1-{[(5-thien-2-yl-1,3,4-oxadiazol-2-yl)thio]acetyl}piperidine have been synthesized and evaluated for their biological activities. For instance, a study on N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide revealed moderate to high antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016). Additionally, thioxothiazolidin-4-one derivatives were synthesized and showed significant anticancer and antiangiogenic effects in vivo, suggesting potential for anticancer therapy (Chandrappa et al., 2010).

Antimicrobial and Antifungal Effects Research on new derivatives, such as 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole compounds containing piperidine or pyrrolidine rings, demonstrated strong antimicrobial activity. A structure-activity study highlighted the importance of these compounds in addressing microbial infections (Krolenko et al., 2016).

Enzyme Inhibition and Molecular Docking Studies Further research into 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides explored their enzyme inhibition capabilities, particularly against butyrylcholinesterase (BChE). Molecular docking studies provided insights into ligand-BChE binding affinity, showcasing the potential for these compounds in therapeutic applications (Khalid et al., 2016).